3-Chloropyridine-2,5-diamine
Overview
Description
3-Chloropyridine-2,5-diamine, also known as 3-chloro-2,5-pyridinediamine, is a synthetic chemical compound with a wide range of applications in scientific research. It is an organic compound with the chemical formula C5H7ClN2. It is a white, crystalline solid with a pungent odor. It is soluble in water and alcohol, and is used in various laboratory experiments.
Scientific Research Applications
Bioactive Ligands and Chemosensors
3-Chloropyridine-2,5-diamine can be used to form Schiff bases, which are of great interest in medicinal chemistry . These Schiff bases can exhibit physiological effects similar to pyridoxal-amino acid systems, which are considered to be very important in numerous metabolic reactions . They possess a range of bioactivities including antibacterial, antiviral, antitubercular, antifungal, antioxidant, anticonvulsants, antidepressant, anti-inflammatory, antihypertensive, anticancer activity, etc .
Ion Recognition
Schiff bases derived from 3-Chloropyridine-2,5-diamine show very strong binding abilities towards various cations and anions . They have unique photophysical properties and can be used in ion recognition . They are extensively used in the development of chemosensors for qualitative and quantitative detection of selective or specific ions in various kinds of environmental and biological media .
Metal-Catalyzed Cross-Coupling Reactions
3-Chloropyridine-2,5-diamine can be used in metal-catalyzed cross-coupling reactions . These reactions are key in the decoration of pyridines, which are among the most prevalent heterocycles encountered in natural products, pharmaceutical and agrochemical industry, as well as in material science .
Pharmaceutical Intermediate
3-Chloropyridine-2,5-diamine is used as a pharmaceutical intermediate . It can be used to produce 3-chloro-pyridine-1-oxide .
Complex Formation with Transition Metal Ions
A Schiff base derived from 2,6-diaminopyridine and salicylaldehyde can form complexes with transition metal ions such as Co +2, Ni +2, Cu +2, Zn +2 and Cd +2 . This suggests that 3-Chloropyridine-2,5-diamine could potentially be used in similar applications.
Versatile Pharmacophore Group
Schiff bases derived from 3-Chloropyridine-2,5-diamine are considered as a versatile pharmacophore group . This means they can be used as a key building block in the design and synthesis of new drugs.
Mechanism of Action
Target of Action
3-Chloropyridine-2,5-diamine is a derivative of pyridine, a basic heterocyclic organic compound Pyridine derivatives are known to interact with various biological targets, including enzymes and receptors, due to their ability to form multiple hydrogen bonds .
Mode of Action
It’s known that pyridine derivatives are highly reactive towards nucleophilic attack due to their electron-deficient nature . This allows them to interact with their targets, leading to changes in the target’s function.
Biochemical Pathways
Pyridine derivatives are known to participate in various biochemical reactions, including those involving organomagnesiums and organolithiums . These reactions can lead to the formation of substituted and functionalized structures .
Pharmacokinetics
For instance, 3-Chloropyridine-2,5-diamine has a molecular weight of 143.57 , which is within the range considered favorable for oral bioavailability.
Result of Action
Pyridine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects . The exact effects would depend on the specific targets and pathways involved.
properties
IUPAC Name |
3-chloropyridine-2,5-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClN3/c6-4-1-3(7)2-9-5(4)8/h1-2H,7H2,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKCADFJHCOXVBQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40630663 |
Source
|
| Record name | 3-Chloropyridine-2,5-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40630663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
813425-48-8 |
Source
|
| Record name | 3-Chloropyridine-2,5-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40630663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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